Cas no 1708976-70-8 (Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate)

• Product Name: Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate
• CAS No: 1708976-70-8
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 2360098
• PubChem ID: 127255428
• Update Time: 2025-05-21

Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-chloro-5-cyanopyridin-2-yl)carbamate
• GKVCSXCAXPSOKK-UHFFFAOYSA-N
• tert-butyl(4-chloro-5-cyanopyridin-2-yl)carbamate
• Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate
• CS-0127779
• tert-butyl-(4-chloro-5-cyanopyridin-2-yl)carbamate
• DB-101818
• AT15296
• 1708976-70-8
• SCHEMBL23583284
• EN300-22115508

• Inchi： 1S/C11H12ClN3O2/c1-11(2,3)17-10(16)15-9-4-8(12)7(5-13)6-14-9/h4,6H,1-3H3,(H,14,15,16)
• InChI Key： GKVCSXCAXPSOKK-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.0618043g/mol
• Monoisotopic Mass: 253.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75
• XLogP3: 2.1

Additional information on Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate

Recent Advances in the Study of Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate (CAS: 1708976-70-8)

The compound Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate (CAS: 1708976-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core functionalized with chloro, cyano, and carbamate groups, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting key signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that modifications to the pyridine scaffold, including the introduction of the tert-butyl carbamate group, significantly enhanced the compound's binding affinity and selectivity. These findings underscore the importance of this intermediate in the design of next-generation kinase inhibitors for treating autoimmune diseases and certain cancers.

Further investigations into the mechanistic aspects of this compound have revealed its utility in click chemistry applications. A recent ACS Chemical Biology article detailed its use as a building block for the development of fluorescent probes targeting specific enzyme active sites. The chloro and cyano substituents were found to facilitate efficient conjugation with other functional groups, enabling the creation of highly specific molecular tools for studying enzyme kinetics and inhibitor interactions.

From a synthetic chemistry perspective, advances in the scalable production of Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate have been reported. A 2024 patent application described an optimized, high-yield synthesis route that minimizes the use of hazardous reagents while maintaining excellent purity levels. This development is particularly significant for industrial-scale pharmaceutical production, where consistency and safety are paramount.

Ongoing research continues to explore the broader applications of this compound. Preliminary data from unpublished studies suggest its potential in the development of covalent inhibitors targeting cysteine residues in disease-relevant proteins. The unique electronic properties imparted by the cyano and carbamate groups appear to facilitate selective protein binding, opening new avenues for targeted drug design.

In conclusion, Tert-butyl N-(4-chloro-5-cyanopyridin-2-yl)carbamate (CAS: 1708976-70-8) represents a valuable chemical entity with diverse applications in medicinal chemistry and chemical biology. Its role as a synthetic intermediate, combined with its inherent biological activity, positions it as a compound of significant interest for future therapeutic development. Continued research into its properties and applications will likely yield important insights for drug discovery programs.